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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B609985 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential logistical information and

procedural guidance for the safe disposal of PF-06446846 hydrochloride, a research

chemical.

Important Note: This material should be considered hazardous until further information

becomes available.[1] It is intended for research use only and not for human or veterinary use.

[1][2] Always consult the complete Safety Data Sheet (SDS) provided by your supplier and

adhere to all applicable local, state, and federal regulations for chemical waste disposal.

Immediate Safety Precautions
Before handling PF-06446846 hydrochloride, ensure you are familiar with the following safety

protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Avoid Contact: Do not ingest, inhale, or allow the compound to come into contact with your

eyes, skin, or clothing.[1]

Handling: Wash hands thoroughly after handling.[1]
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Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.

Proper Disposal Procedures for PF-06446846
Hydrochloride
Due to the limited availability of specific disposal information for PF-06446846 hydrochloride,

a conservative approach adhering to general best practices for hazardous chemical waste is

mandatory.

Step 1: Waste Identification and Segregation

Hazardous Waste Designation: Treat all PF-06446846 hydrochloride waste, including the

pure compound, solutions, and contaminated materials, as hazardous chemical waste.

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. Keep it separate

from non-hazardous lab trash.

Step 2: Waste Collection and Containment

Containers: Use a designated, compatible, and properly sealed waste container. The original

product container is often a suitable choice for the pure compound. For solutions or

contaminated materials, use containers that will not react with the waste.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "PF-06446846 hydrochloride." Include the concentration and date.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Step 3: Arrange for Professional Disposal

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office or

equivalent department to arrange for the pickup and disposal of the hazardous waste.

Licensed Disposal Vendor: The disposal of PF-06446846 hydrochloride must be conducted

by a licensed and certified hazardous waste disposal company. Your EHS office will have
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established procedures for this.

Do Not Dispose in Regular Trash or Sewer: Under no circumstances should PF-06446846
hydrochloride or its containers be disposed of in the regular trash or down the drain.

Step 4: Decontamination of Empty Containers

Triple Rinsing: Empty containers that held PF-06446846 hydrochloride should be triple-

rinsed with a suitable solvent.

Rinsate Collection: The rinsate from this process must be collected and disposed of as

hazardous waste.

Container Disposal: Once properly decontaminated, the empty container can typically be

disposed of as regular lab glass or plastic waste. Consult your EHS office for specific

institutional policies.

Chemical and Physical Properties
A summary of key quantitative data for PF-06446846 hydrochloride is provided in the table

below for easy reference.

Property Value

Molecular Formula C₂₂H₂₀ClN₇O · xHCl

Formula Weight 433.9 g/mol

Purity ≥98%

Supplied as A solid

Storage Temperature -20°C

Stability ≥4 years

Solubility (Slightly Soluble)
Acetonitrile:Water (1:1): 0.1-1 mg/mlDMSO: 0.1-

1 mg/ml

Data sourced from Cayman Chemical product information sheet.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b609985?utm_src=pdf-body
https://www.benchchem.com/product/b609985?utm_src=pdf-body
https://www.benchchem.com/product/b609985?utm_src=pdf-body
https://www.benchchem.com/product/b609985?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/20914.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Signaling Pathways
PF-06446846 is an inhibitor of proprotein convertase subtilisin kexin type 9 (PCSK9)

translation.[1] It functions by selectively stalling the human ribosome during the translation of

mRNA encoding for PCSK9.[1] This leads to a reduction in the secretion of PCSK9.

Experimental Workflow: General Chemical Handling and Disposal

The following diagram illustrates a logical workflow for the handling and disposal of a research

chemical like PF-06446846 hydrochloride.
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Caption: Logical workflow for safe handling and disposal of research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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